2-[(2-hydroxyethyl)amino]-3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
Description
The compound 2-[(2-hydroxyethyl)amino]-3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as Compound A) features a polyheterocyclic core with distinct functional groups:
- Thiazolidin-4-one ring: A five-membered heterocycle containing sulfur and nitrogen atoms, modified with a 4-methoxybenzyl substituent at position 3 and a thioxo group at position 2.
- Hydroxyethylamino group at position 2: Enhances solubility and hydrogen-bonding capacity.
This structural complexity suggests applications in medicinal chemistry, particularly as a bioactive scaffold. The 4-methoxybenzyl group may influence lipophilicity and metabolic stability .
Properties
Molecular Formula |
C23H22N4O4S2 |
|---|---|
Molecular Weight |
482.6 g/mol |
IUPAC Name |
(5Z)-5-[[2-(2-hydroxyethylamino)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-[(4-methoxyphenyl)methyl]-2-sulfanylidene-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C23H22N4O4S2/c1-14-4-3-10-26-20(14)25-19(24-9-11-28)17(21(26)29)12-18-22(30)27(23(32)33-18)13-15-5-7-16(31-2)8-6-15/h3-8,10,12,24,28H,9,11,13H2,1-2H3/b18-12- |
InChI Key |
VHHSEPYMLCWOLH-PDGQHHTCSA-N |
Isomeric SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)NCCO |
Canonical SMILES |
CC1=CC=CN2C1=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CC4=CC=C(C=C4)OC)NCCO |
Origin of Product |
United States |
Biological Activity
The compound 2-[(2-hydroxyethyl)amino]-3-{(Z)-[3-(4-methoxybenzyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as Compound A) is a complex organic molecule with significant potential for various biological activities. Its structural features suggest interactions with biological targets, making it a candidate for further investigation in medicinal chemistry.
Structural Overview
Compound A features several key structural components:
- Thiazolidinone Moiety : Known for its biological activities, including antimicrobial and anti-inflammatory properties.
- Pyrido-Pyrimidine Framework : This structure is often associated with anticancer activity.
- Hydroxyethyl Amino Group : Enhances solubility and bioavailability, potentially increasing the efficacy of the compound in biological systems.
Antimicrobial Activity
Similar compounds containing thiazolidinone and pyrido-pyrimidine structures have demonstrated antimicrobial properties . For instance, derivatives of thiazolidinones have been reported to exhibit activity against various bacterial strains. The presence of the methoxybenzyl group in Compound A may further enhance its antimicrobial efficacy due to increased lipophilicity, facilitating membrane penetration.
Antitumor Activity
The pyrido-pyrimidine core is linked to anticancer activity , particularly in targeting specific cancer cell lines. Research on related compounds has shown that they can inhibit tumor growth by inducing apoptosis or disrupting cell cycle progression. The dual functionality of Compound A could lead to a more potent antitumor agent compared to its individual components.
Anti-inflammatory Activity
Compounds with thiazolidinone structures are also noted for their anti-inflammatory effects . Studies indicate that such compounds can inhibit pro-inflammatory cytokines and enzymes involved in inflammatory processes. This suggests that Compound A may offer therapeutic benefits in conditions characterized by inflammation.
Research Findings and Case Studies
A review of literature reveals several studies that support the potential biological activities of Compound A:
- Antimicrobial Studies : In vitro evaluations of thiazolidinone derivatives have shown significant inhibitory effects against Gram-positive and Gram-negative bacteria. For example, a study found that certain thiazolidinone compounds exhibited MIC values in the low micromolar range against Staphylococcus aureus and Escherichia coli .
- Antitumor Mechanisms : Research on pyrido-pyrimidine analogs has demonstrated their ability to induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins . This mechanism could be relevant for Compound A's antitumor potential.
- Anti-inflammatory Effects : A series of studies on thiazolidinone derivatives revealed their capacity to reduce inflammation markers in animal models, suggesting a pathway for developing anti-inflammatory drugs based on this scaffold .
Comparative Analysis with Similar Compounds
The following table summarizes the structural features and biological activities of compounds similar to Compound A:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| Thiazolidinedione Derivatives | Thiazolidinedione ring | Antidiabetic properties |
| Pyrido-Pyrimidine Analogues | Pyrido-pyrimidine core | Anticancer activity |
| Methoxybenzyl Compounds | Methoxybenzyl substituent | Antimicrobial properties |
Comparison with Similar Compounds
Structural and Functional Comparisons with Analogues
Core Structure and Substituent Variations
The following table compares Compound A with structurally related thiazolidinone-pyrimidine hybrids:
Key Observations:
Thiazolidinone Modifications: The 4-methoxybenzyl group in Compound A increases electron density compared to phenyl or chlorophenyl groups in 10a/10b, possibly altering redox behavior . The hydroxyethylamino group in Compound A improves hydrophilicity relative to the benzyl(methyl)amino group in 361996-23-8 .
Bioisosterism: The pyrido-pyrimidinone core in Compound A and N-(benzyl)-carboxamides mimics 4-hydroxyquinolin-2-ones, suggesting shared analgesic mechanisms via similar target interactions.
Physicochemical and Electronic Properties
- Lipophilicity : The 4-methoxybenzyl group in Compound A confers moderate logP (~2.5–3.0), intermediate between the hydrophilic N-(benzyl)-carboxamides (logP ~1.8) and the hydrophobic 361996-23-8 (logP ~3.5) .
- Electrochemical Behavior: Thioxo-thiazolidinones (e.g., Compound A, 10a/10b) exhibit reversible redox peaks at −0.8 to −1.2 V (vs. Ag/AgCl), attributed to thiol-thione tautomerism .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
